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Compound of Interest

Compound Name: Lubrol WX

CAS No.: 11138-41-3

Cat. No.: B1174942

Get Quote

An In-depth Technical Guide to CAS 9004-95-9 (Polyoxyethylene Cetyl Ether)

Introduction
Polyoxyethylene cetyl ether, identified by CAS number 9004-95-9, is a non-ionic surfactant

widely utilized across the pharmaceutical, cosmetic, and industrial sectors.[1][2] It is

synthesized through the reaction of cetyl alcohol and polyethylene glycol.[2] The resulting

compound possesses both hydrophilic (polyoxyethylene) and lipophilic (cetyl ether) properties,

making it an effective emulsifying and solubilizing agent.[2] Its mild nature also makes it

suitable for use in personal care products and for applications involving sensitive skin.[1][2] In

research and drug development, it is employed for its ability to stabilize formulations, enhance

the solubility of hydrophobic compounds, and in applications such as protein extraction and cell

permeabilization.[1][3]

Chemical and Physical Properties
The properties of polyoxyethylene cetyl ether can vary depending on the degree of ethoxylation

(the number of ethylene oxide units). Different grades, such as Brij® 52, Brij® 58, and

Cetomacrogol 1000, fall under the same CAS number but have different molecular weights and

properties.[4][5]
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Property Value Reference

Synonyms

Polyethylene Glycol Hexadecyl

Ether, Cetomacrogol,

Polyoxyethylene (20) cetyl

ether

[4][5][6]

Molecular Formula HO(C2H4O)nC16H33 [4]

Appearance
White or off-white solid/flake,

Milky white solid
[1][7][8]

pH (1% solution) 5.0 - 7.0 [1][7][8]

Water Content ≤ 1.0% - 3.0% Max [1][7][8]

Melting Point
~38 °C (Brij 58), 32.8°C (Brij

52)
[3][5]

Flash Point 150°C / 302°F [5]

Cloud Point (5% NaCl) 88 - 91°C [7]

Hydroxyl Value (mg KOH/g) 40 - 52 [1]

Critical Micelle Concentration

(CMC)
0.08 mM (20-25°C) for Brij 58 [3]

Solubility Water soluble [2][9]

Safety and Handling
Polyoxyethylene cetyl ether is generally not considered a hazardous substance.[4][6] However,

standard laboratory safety practices should be followed.
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Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye protection.

[10]

[10]

Handling

Avoid contact with skin and

eyes.[10] Handle in a well-

ventilated place and avoid dust

formation.[5][10]

[5][10]

Storage

Store in a cool, dry, and well-

ventilated area in a tightly

closed container, away from

heat sources and strong

oxidizing agents.[4][5][9]

[4][5][9]

First Aid (Skin Contact)
Wash off with soap and plenty

of water.[5]
[5]

First Aid (Eye Contact)

Rinse immediately with plenty

of water for at least 15

minutes.[6]

[6]

First Aid (Ingestion)

Clean mouth with water and

drink plenty of water

afterwards.[6]

[6]

Fire Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[4]

[4]

Incompatibilities Strong oxidizing agents.[9] [9]

Applications in Research and Drug Development
Due to its surfactant properties, CAS 9004-95-9 has several applications in a research setting:

Solubilizing Agent: It is used to enhance the solubility of poorly water-soluble active

pharmaceutical ingredients (APIs), which is crucial for drug delivery and formulation.[1][8]
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Emulsifier and Stabilizer: It is used to create and stabilize oil-in-water or water-in-oil

emulsions in creams, lotions, and other pharmaceutical formulations.[1]

Protein Extraction and Cell Lysis: As a non-ionic detergent, it can be used to permeabilize

cell membranes and extract proteins for further study, such as in Western blotting or other

biochemical assays.[3]

Nanoemulsion Formation: It can be used as a surfactant in the preparation of nanoemulsions

for food and pharmaceutical applications.[9][11]

Study of Surfactant Behavior: It serves as a model compound for studying micelle formation

and the behavior of non-ionic surfactants.[1]

Mechanism of Action as a Surfactant
The primary mechanism of action for polyoxyethylene cetyl ether is its ability to form micelles in

aqueous solutions above its critical micelle concentration (CMC). The lipophilic cetyl tails

aggregate to form a hydrophobic core, while the hydrophilic polyoxyethylene heads form a shell

that interacts with water. This structure allows for the encapsulation and solubilization of

hydrophobic molecules.
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Micelle Structure in Aqueous Solution
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Caption: Mechanism of micelle formation and solubilization by Polyoxyethylene Cetyl Ether.

Experimental Protocols
While specific, detailed experimental protocols are highly dependent on the application and

laboratory, a general workflow for cell lysis and protein extraction using a non-ionic detergent

like polyoxyethylene cetyl ether is provided below. Researchers should optimize
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concentrations, incubation times, and other parameters for their specific cell type and

downstream application.

General Workflow for Cell Lysis and Protein Extraction
This diagram illustrates a typical workflow for preparing a protein lysate from cultured cells for

subsequent analysis.
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Lysis Buffer Components

Start: Cultured Cells

1. Harvest Cells
(e.g., Trypsinization, Scraping)

2. Wash Cells
(e.g., with cold PBS)

3. Cell Lysis
- Resuspend in Lysis Buffer

- Buffer contains CAS 9004-95-9

4. Incubate
(e.g., on ice)

5. Centrifugation
(to pellet cell debris)

6. Collect Supernatant
(Contains soluble proteins)

7. Protein Quantification
(e.g., BCA or Bradford assay)

End: Protein Lysate
(Ready for analysis)

Typical Components:
- Buffering agent (e.g., Tris-HCl)

- Salt (e.g., NaCl)
- Non-ionic detergent (CAS 9004-95-9)

- Protease/phosphatase inhibitors

Click to download full resolution via product page

Caption: Generalized experimental workflow for cell lysis and protein extraction.
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Signaling Pathways
Based on available technical data, polyoxyethylene cetyl ether (CAS 9004-95-9) is primarily

used as a non-ionic surfactant, emulsifier, and solubilizing agent in research and various

formulations.[1][2] Its function is physical in nature, disrupting lipid-lipid and lipid-protein

interactions to permeabilize membranes or create emulsions.[3] There is no evidence to

suggest that it directly participates in or modulates specific biological signaling pathways as a

ligand or signaling molecule. Its role in biological experiments is typically that of a tool to

facilitate the extraction and analysis of cellular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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